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N-Desethyl amodiaquine co-solvent
compatibility

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Desethyl amodiaquine dihydrochloride

CAS No.: 79049-30-2

Cat. No.: S904130

Solvent Compatibility & Physicochemical Data

The table below summarizes key data on N-Desethyl amodiaquine's solubility and stability to help you select

an appropriate solvent system [1] [2].

Property Detail

Molecular Weight 327.81 g/mol [1] [2]

CAS Number 79352-78-6 [1] [2]

Purity =>98% [1]

Solubility in DMSO ~100 mg/mL (=305 mM) [1] [2]
Recommended Stock Concentration 10 mM - 100 mg/mL [1] [2]

Storage (Powder) -20°C (3 years); 4°C (2 years) [1]
Storage (Solution) -80°C (6 months); -20°C (1 month) [1]

Compatible Formulations for In Vivo Research [1] [2]:
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e Formulation 1: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline
e Formulation 2: 10% DMSO + 90% (20% SBE-B-CD in Saline)
e Formulation 3: 10% DMSO + 90% Corn Oil

Experimental Preparation Protocols

Here are standard protocols for preparing working solutions using the compatible formulations listed above

[1].

Protocol 1: PEG300/Saline/Tween-80 System

This aqueous-soluble system is suitable for most in vivo applications.

¢ Prepare stock: Dissolve N-Desethyl amodiaquine in DMSO to a concentration of 25.0 mg/mL.

e Add PEG300: To 400 pL of PEG300, add 100 pL of the DMSO stock solution. Mix evenly.

e Add Tween-80: Add 50 pL of Tween-80 to the mixture. Mix evenly.

¢ Dilute to final volume: Add 450 pL of saline to adjust the final volume to 1 mL. The final
concentration is 2.5 mg/mL.

Protocol 2: SBE-B-CD in Saline System

This formulation uses a cyclodextrin-based solubilizing agent.

¢ Prepare stock: Dissolve N-Desethyl amodiaquine in DMSO to a concentration of 25.0 mg/mL.

e Prepare 20% SBE-[3-CD: Dissolve 2 g of SBE-B-CD in 10 mL of saline to obtain a clear solution. This
solution can be stored at 4°C for one week.

e Mix solution: Add 100 pL of the DMSO stock solution to 900 pL of the 20% SBE-{3-CD solution. Mix
evenly. The final concentration is 2.5 mg/mL.

This workflow outlines the decision process for preparing these formulations:
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Start: Prepare N-Desethyl Amodiaquine
Working Solution

Select Formulation Based on
Experimental Needs
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Protocol 3:
DMSO/Corn Ol
(For long-term dosing > half month?
Use carefully)

Protocol 1: Protocol 2:
PEG300/Saline/Tween-80 SBE-B-CD in Saline
(Aqueous-soluble, for most in vivo applications) (Cyclodextrin-based solubilizing agent)
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Final Working Solution
Ready for Use

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of N-Desethyl amodiaquine I can prepare in DMSO, and how
should I store it? You can prepare concentrated stock solutions up to 100 mg/mL (~305 mM) in DMSO [1]
[2]. For long-term stability, aliquot the stock solution and store it at -80°C for up to 6 months or at -20°C

for up to 1 month. Avoid repeated freeze-thaw cycles to prevent compound degradation or precipitation [1].

Q2: I need to prepare a solution for an animal study. Which formulation do you recommend and why?
For most in vivo studies, Formulation 1 (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline) is
recommended [1] [2]. This formulation is aqueous-soluble and well-tolerated. It is crucial to prepare the
solution by adding the co-solvents sequentially and in the order specified in Protocol 1 to ensure a clear,

stable solution and prevent precipitation at any step [1].
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Q3: The powder was stored correctly, but my stock solution precipitated after thawing. How can I fix
this? Precipitation can occur due to rapid temperature changes or exceeding the solubility limit in your
specific formulation. Try gently warming the solution in a water bath (do not exceed 37°C) and vortexing.
If the precipitate does not dissolve, prepare a fresh stock solution. For future preparations, ensure all solvents

are at room temperature before mixing and consider brief sonication to aid dissolution after preparation [1]

[2].

Q4: Can I use water or saline directly to dissolve N-Desethyl amodiaquine? No. N-Desethyl
amodiaquine has low aqueous solubility and requires an organic co-solvent like DMSO for initial

solubilization before being diluted into aqueous-based formulations like the ones described above [1] [2].

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Precipitation in Solvents mixed in incorrect Follow the sequential order of addition;

working solution order; temperature shock; ensure all solvents at RT, gently warm and
exceeding solubility. vortex.

Low recovery in Non-specific binding to Use low-binding labware; acidify the solvent

analytical assays vials/plates; compound system (e.g., add 0.1% formic acid) if
instability. compatible with your assay [3].

Inconsistent Degraded stock solution; Use a freshly prepared stock solution; verify

biological activity inaccurate concentration. concentration via UV-Vis or HPLC if

possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [N-Desethyl amodiaquine co-solvent compatibility]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b904130#n-desethyl-

amodiaquine-co-solvent-compatibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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